6,8-dibromo-2-oxo-N-(tetrahydro-2-furanylmethyl)-2H-chromene-3-carboxamide
Overview
Description
6,8-dibromo-2-oxo-N-(tetrahydro-2-furanylmethyl)-2H-chromene-3-carboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications, including as a tool for studying biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 6,8-dibromo-2-oxo-N-(tetrahydro-2-furanylmethyl)-2H-chromene-3-carboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in various biological processes. This inhibition can lead to changes in cellular signaling pathways and ultimately affect the physiological responses of cells.
Biochemical and Physiological Effects:
Studies have shown that 6,8-dibromo-2-oxo-N-(tetrahydro-2-furanylmethyl)-2H-chromene-3-carboxamide can have a variety of biochemical and physiological effects. These effects include changes in cellular signaling pathways, alterations in gene expression, and changes in the activity of various enzymes. Additionally, this compound has been shown to have anti-inflammatory and anti-tumor properties, making it a promising tool for cancer research.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 6,8-dibromo-2-oxo-N-(tetrahydro-2-furanylmethyl)-2H-chromene-3-carboxamide in lab experiments is its ability to selectively inhibit certain enzymes. This specificity allows researchers to investigate the effects of specific compounds on cellular signaling pathways and physiological responses. However, the limitations of this compound include its potential toxicity and the need for careful handling and storage.
Future Directions
There are several future directions for research on 6,8-dibromo-2-oxo-N-(tetrahydro-2-furanylmethyl)-2H-chromene-3-carboxamide. One potential direction is the development of new compounds that are based on the structure of this compound. These compounds could be designed to have improved specificity and decreased toxicity. Additionally, research could focus on the use of this compound in clinical trials for the treatment of various diseases, including cancer and inflammation.
Conclusion:
In conclusion, 6,8-dibromo-2-oxo-N-(tetrahydro-2-furanylmethyl)-2H-chromene-3-carboxamide is a promising compound that has been studied for its potential use in scientific research. This compound has shown potential in various applications, including as a tool for studying biochemical and physiological effects. While there are limitations to its use, there are also many future directions for research on this compound. Overall, 6,8-dibromo-2-oxo-N-(tetrahydro-2-furanylmethyl)-2H-chromene-3-carboxamide has the potential to be a valuable tool in scientific research.
Synthesis Methods
The synthesis of 6,8-dibromo-2-oxo-N-(tetrahydro-2-furanylmethyl)-2H-chromene-3-carboxamide involves the reaction of 6,8-dibromo-2-oxo-2H-chromene-3-carboxylic acid with tetrahydro-2-furanmethanamine in the presence of a coupling reagent. The resulting compound is then purified through recrystallization to obtain the final product.
Scientific Research Applications
6,8-dibromo-2-oxo-N-(tetrahydro-2-furanylmethyl)-2H-chromene-3-carboxamide has been studied for its potential use in various scientific research applications. One of the most promising applications is as a tool for studying the biochemical and physiological effects of certain compounds. This compound can be used to investigate the mechanisms of action of different compounds and their effects on various biological processes.
properties
Product Name |
6,8-dibromo-2-oxo-N-(tetrahydro-2-furanylmethyl)-2H-chromene-3-carboxamide |
|---|---|
Molecular Formula |
C15H13Br2NO4 |
Molecular Weight |
431.08 g/mol |
IUPAC Name |
6,8-dibromo-2-oxo-N-(oxolan-2-ylmethyl)chromene-3-carboxamide |
InChI |
InChI=1S/C15H13Br2NO4/c16-9-4-8-5-11(15(20)22-13(8)12(17)6-9)14(19)18-7-10-2-1-3-21-10/h4-6,10H,1-3,7H2,(H,18,19) |
InChI Key |
JRNLNLONLVHIEW-UHFFFAOYSA-N |
SMILES |
C1CC(OC1)CNC(=O)C2=CC3=CC(=CC(=C3OC2=O)Br)Br |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=CC3=CC(=CC(=C3OC2=O)Br)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{4-[(4-Bromo-2,5-dimethylphenyl)sulfonyl]-1-piperazinyl}phenyl methyl ether](/img/structure/B288599.png)
![1-[(5-Fluoro-2-methoxyphenyl)sulfonyl]-3-methylpiperidine](/img/structure/B288614.png)
![5-{[4-(2,5-dichlorophenyl)piperazino]carbonyl}-2-(4-methylphenyl)-1H-isoindole-1,3(2H)-dione](/img/structure/B288639.png)
![5-{[4-(3,4-dichlorophenyl)piperazino]carbonyl}-2-(4-methylphenyl)-1H-isoindole-1,3(2H)-dione](/img/structure/B288640.png)
![5-{[4-(3,4-dimethylphenyl)-1-piperazinyl]carbonyl}-2-(4-methylphenyl)-1H-isoindole-1,3(2H)-dione](/img/structure/B288641.png)
